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Compound of Interest

Compound Name: (2-Aminopyrimidin-5-yl)methanol

Cat. No.: B050246

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Aminopyrimidin-5-yl)methanol is a heterocyclic organic compound belonging to the 2-
aminopyrimidine class of molecules. The 2-aminopyrimidine scaffold is of significant interest in
medicinal chemistry, as its derivatives have been shown to possess a wide range of biological
activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] This
document provides a technical overview of (2-Aminopyrimidin-5-yl)methanol, summarizing
its chemical properties, synthesis, and known reactivity. While this specific compound is
primarily documented as a chemical intermediate, the broader therapeutic potential of the 2-
aminopyrimidine class underscores its relevance in drug discovery and development programs.

Chemical and Physical Properties

A summary of the key chemical and physical properties for (2-Aminopyrimidin-5-yl)methanol
is presented in the table below. Please note that some of these values are predicted.
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Property Value Source
CAS Number 120747-85-5 N/A
Molecular Formula CsH7NsO N/A
Molecular Weight 125.13 g/mol N/A
Appearance White to off-white solid N/A
Boiling Point (Predicted) 396.3+34.0°C N/A
Density (Predicted) 1.360 + 0.06 g/cm?3 N/A
pKa (Predicted) 13.36 £ 0.10 N/A
Storage 2-8°C, protect from light N/A

Spectroscopic Data

Limited spectroscopic data is publicly available for (2-Aminopyrimidin-5-yl)methanol. The
following has been reported in the context of its synthesis:

Spectroscopy Data

5 8.16 (s, 2H), 6.50 (br s, 2H), 4.99 (t, 1H), 4.26

H NMR (400 MHz, DMSO-ds) d. 21)

GCMS (m/2) 125.0

Experimental Protocols
Synthesis of (2-Aminopyrimidin-5-yl)methanol

The synthesis of (2-Aminopyrimidin-5-yl)methanol can be achieved via the reduction of 2-
amino-5-pyrimidinecarboxaldehyde.

Workflow for the Synthesis of (2-Aminopyrimidin-5-yl)methanol
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Caption: Workflow for the synthesis of (2-Aminopyrimidin-5-yl)methanol.
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Detailed Methodology:

e To a stirred solution of 2-amino-5-pyrimidinecarboxaldehyde (500 mg, 4.06 mmol) in
methanol (6 mL), add sodium borohydride (200 mg, 5.28 mmol) in batches at 0 °C.

 Allow the reaction mixture to slowly warm to room temperature and continue stirring for 3
hours.

¢ Monitor the reaction progress by thin-layer chromatography (TLC) using a mobile phase of
5% methanol in dichloromethane. The Rf value of the product is approximately 0.3.

e Upon completion, quench the reaction by adding a saturated agueous solution of ammonium
chloride.

o Concentrate the mixture under reduced pressure.

» Purify the residue by silica gel column chromatography (100-200 mesh) using a gradient
elution from dichloromethane to a 7.5% methanol in dichloromethane solution.

o Collect the fractions containing the target product and concentrate to yield (2-
aminopyrimidin-5-yl)methanol as a light yellow solid.

Synthesis of 5-(chloromethyl)pyrimidin-2-amine
hydrochloride

(2-Aminopyrimidin-5-yl)methanol can be used as a starting material for the synthesis of 5-
(chloromethyl)pyrimidin-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ijpsjournal.com [ijpsjournal.com]

2. gsconlinepress.com [gsconlinepress.com]

3. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [Technical Guide: (2-Aminopyrimidin-5-yl)methanol (CAS
No. 120747-85-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050246#2-aminopyrimidin-5-yl-methanol-cas-
number-120747-85-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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